N-[(20S)-16β-Acetoxy-20-(dimethylamino)-4β-(hydroxymethyl)-4,14-dimethyl-9,19-cyclo-5α-pregn-6-en-3β
N-[(20S)-16β-Acetoxy-20-(dimethylamino)-4β-(hydroxymethyl)-4,14-dimethyl-9,19-cyclo-5α-pregn-6-en-3β
Brand Name:
Vulcanchem
CAS No.:
18051-00-8
VCID:
VC0097597
InChI:
InChI=1S/C35H50N2O4/c1-22(37(6)7)29-25(41-23(2)39)19-33(5)27-14-13-26-31(3,21-38)28(36-30(40)24-11-9-8-10-12-24)15-16-34(26)20-35(27,34)18-17-32(29,33)4/h8-14,22,25-29,38H,15-21H2,1-7H3,(H,36,40)/t22-,25-,26-,27-,28-,29-,31+,32+,33-,34+,35-/m0/s1
SMILES:
CC(C1C(CC2(C1(CCC34C2C=CC5C3(C4)CCC(C5(C)CO)NC(=O)C6=CC=CC=C6)C)C)OC(=O)C)N(C)C
Molecular Formula:
C35H50N2O4
Molecular Weight:
562.795
N-[(20S)-16β-Acetoxy-20-(dimethylamino)-4β-(hydroxymethyl)-4,14-dimethyl-9,19-cyclo-5α-pregn-6-en-3β
CAS No.: 18051-00-8
Impurities
VCID: VC0097597
Molecular Formula: C35H50N2O4
Molecular Weight: 562.795
| CAS No. | 18051-00-8 |
|---|---|
| Product Name | N-[(20S)-16β-Acetoxy-20-(dimethylamino)-4β-(hydroxymethyl)-4,14-dimethyl-9,19-cyclo-5α-pregn-6-en-3β |
| Molecular Formula | C35H50N2O4 |
| Molecular Weight | 562.795 |
| Standard InChI | InChI=1S/C35H50N2O4/c1-22(37(6)7)29-25(41-23(2)39)19-33(5)27-14-13-26-31(3,21-38)28(36-30(40)24-11-9-8-10-12-24)15-16-34(26)20-35(27,34)18-17-32(29,33)4/h8-14,22,25-29,38H,15-21H2,1-7H3,(H,36,40)/t22-,25-,26-,27-,28-,29-,31+,32+,33-,34+,35-/m0/s1 |
| Standard InChIKey | LZYRBSQILDFVSY-ZPWQGVRKSA-N |
| SMILES | CC(C1C(CC2(C1(CCC34C2C=CC5C3(C4)CCC(C5(C)CO)NC(=O)C6=CC=CC=C6)C)C)OC(=O)C)N(C)C |
| Last Modified | Aug 20 2021 |
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